Cas no 86704-55-4 ((2-Methylindol-1-yl)acetic acid)

(2-Methylindol-1-yl)acetic acid is a versatile indole derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a reactive acetic acid moiety attached to the 1-position of a 2-methylindole scaffold, enabling diverse functionalization. This compound serves as a valuable intermediate in the development of bioactive molecules, particularly in medicinal chemistry for designing enzyme inhibitors and receptor modulators. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in multistep reactions. The presence of both indole and carboxylic acid functionalities allows for selective modifications, making it a practical building block for heterocyclic and peptidomimetic compounds.
(2-Methylindol-1-yl)acetic acid structure
86704-55-4 structure
Product Name:(2-Methylindol-1-yl)acetic acid
CAS No:86704-55-4
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD01179130
CID:725636
PubChem ID:3126952
Update Time:2025-10-31

(2-Methylindol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methyl-1H-indol-1-yl)acetic acid
    • (2-Methyl-indol-1-yl)-acetic acid
    • (2-Methylindol-1-yl)acetic acid
    • 1H-Indole-1-aceticacid, 2-methyl-
    • 2-(2-methylindol-1-yl)acetic acid
    • methyl-indole-N-acetic acid
    • 2-Methyl-1H-indole-1-acetic acid (ACI)
    • CS-W021385
    • CCG-354144
    • MFCD01179130
    • FS-3111
    • DTXSID80389582
    • 2-(2-Methyl-1H-indol-1-yl)aceticacid
    • EN300-14481
    • SCHEMBL3067363
    • 86704-55-4
    • DB-001485
    • MGICLRNAZXDKAT-UHFFFAOYSA-N
    • (2-methyl-1H-indol-1-yl)acetic acid
    • AKOS000101716
    • Z104341874
    • BBL012862
    • STK063150
    • MDL： MFCD01179130
    • Inchi： 1S/C11H11NO2/c1-8-6-9-4-2-3-5-10(9)12(8)7-11(13)14/h2-6H,7H2,1H3,(H,13,14)
    • InChI Key： MGICLRNAZXDKAT-UHFFFAOYSA-N
    • SMILES： O=C(CN1C(C)=CC2C1=CC=CC=2)O

Computed Properties

  • Exact Mass: 189.07900
  • Monoisotopic Mass: 189.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • Density: 1.2
  • Boiling Point: 395.8°C at 760 mmHg
  • Flash Point: 193.2 °C
  • PSA: 42.23000
  • LogP: 2.03430

(2-Methylindol-1-yl)acetic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature

(2-Methylindol-1-yl)acetic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Methylindol-1-yl)acetic acid Pricemore >>

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AB314531-5 g
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(2-Methylindol-1-yl)acetic acid Production Method

Production Method 1

95-20-5 95-20-5
86704-55-4 86704-55-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Tetrahydrofuran
1.2 Reagents: Lithium hydroxide Solvents: Methanol ,  Water
Reference
Indolyl and dihydroindolyl N-glycinamides as potent and in vivo active NPY5 antagonists
Wu, Lingyun; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(6), 2167-2171

Production Method 2

1035806-96-2 1035806-96-2
86704-55-4 86704-55-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis of Aza-Heterocyclic Compounds with N-Tosylhydrazones: Formation of Bi-Indoles via Reductive Molybdenum Catalysis
Liu, Xinya; et al, Advanced Synthesis & Catalysis, 2023, 365(18), 3155-3161

Production Method 3

105-36-2 105-36-2
95-20-5 95-20-5
86704-55-4 86704-55-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 30 min, rt
1.2 0 °C; 24 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis of Aza-Heterocyclic Compounds with N-Tosylhydrazones: Formation of Bi-Indoles via Reductive Molybdenum Catalysis
Liu, Xinya; et al, Advanced Synthesis & Catalysis, 2023, 365(18), 3155-3161

Production Method 4

95-20-5 95-20-5
86704-55-4 86704-55-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Acetonitrile ;  0 °C; 30 min, rt
1.2 rt; overnight, rt
1.3 Reagents: Lithium hydroxide Solvents: Methanol ,  Water ;  overnight, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Photoredox-catalyzed cross-coupling of N-indolylacetic acids with nitrones: Access to indole-N-ethylamines
He, Na; et al, Tetrahedron Letters, 2023, 128,

Production Method 5

79-08-3 79-08-3
95-20-5 95-20-5
86704-55-4 86704-55-4
Reaction Conditions
Reference
Synthesis of indole-tethered [1,3,4]thiadiazolo and [1,3,4]oxadiazolo[3,2-a]pyrimidin-5-one hybrids as anti-pancreatic cancer agents
Gummidi, Lalitha; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(22),

(2-Methylindol-1-yl)acetic acid Raw materials

(2-Methylindol-1-yl)acetic acid Preparation Products

(2-Methylindol-1-yl)acetic acid Related Literature

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